Cas no 1784632-55-8 (2-Amino-1-(3,5-dimethoxypyridin-4-yl)ethan-1-ol)

• Product Name: 2-Amino-1-(3,5-dimethoxypyridin-4-yl)ethan-1-ol
• CAS No: 1784632-55-8
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5565083
• PubChem ID: 84668204
• Update Time: 2025-08-05

2-Amino-1-(3,5-dimethoxypyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1825212
• 1784632-55-8
• 2-amino-1-(3,5-dimethoxypyridin-4-yl)ethan-1-ol
• 2-Amino-1-(3,5-dimethoxypyridin-4-yl)ethan-1-ol

• Inchi： 1S/C9H14N2O3/c1-13-7-4-11-5-8(14-2)9(7)6(12)3-10/h4-6,12H,3,10H2,1-2H3
• InChI Key： CPEMZCHLLJJLBH-UHFFFAOYSA-N
• SMILES： OC(CN)C1C(=CN=CC=1OC)OC

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 77.6Ų

Additional information on 2-Amino-1-(3,5-dimethoxypyridin-4-yl)ethan-1-ol

2-Amino-1-(3,5-Dimethoxypyridin-4-yl)Ethan-1-Ol: A Comprehensive Overview

2-Amino-1-(3,5-Dimethoxypyridin-4-yl)Ethan-1-Ol, also known by its CAS number 1784632-55-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an amino group with a substituted pyridine ring and an alcohol moiety. The compound has garnered attention due to its potential applications in drug discovery and its intriguing chemical properties.

The chemical structure of 2-Amino-1-(3,5-Dimethoxypyridin-4-yl)Ethan-1-Ol consists of a pyridine ring substituted with methoxy groups at positions 3 and 5. The amino group is attached to the ethanolic chain, which is further connected to the pyridine ring at position 4. This arrangement creates a molecule with both aromatic and polar functionalities, making it a versatile candidate for various chemical reactions and biological assays.

Recent studies have explored the synthesis of this compound through various methodologies. One notable approach involves the nucleophilic substitution of a suitable precursor, followed by subsequent functionalization steps to introduce the amino and hydroxyl groups. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that the compound can be reliably produced for further investigation.

The biological activity of 2-Amino-1-(3,5-Dimethoxypyridin-4-yl)Ethan-1-Ol has been a focal point in recent research. Preclinical studies have demonstrated its potential as a modulator of certain cellular pathways, particularly those involved in inflammation and oxidative stress. For instance, experiments using cell culture models have shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, its ability to scavenge free radicals suggests potential applications in antioxidant therapies.

In terms of pharmacokinetics, studies have been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) profiles of this compound. Results indicate that it has moderate bioavailability when administered orally, with significant uptake observed in liver and kidney tissues. These findings are crucial for determining its suitability as a drug candidate and for guiding further preclinical testing.

The safety profile of 2-Amino-1-(3,5-Dimethoxypyridin-4-yl)Ethan-1-Ol has also been investigated. Acute toxicity studies in animal models reveal that it has a relatively low toxicity profile at therapeutic doses. However, chronic exposure studies are currently underway to assess long-term safety and potential adverse effects.

Looking ahead, researchers are exploring the potential of this compound in treating various diseases, including neurodegenerative disorders and cardiovascular conditions. Its ability to interact with key enzymes and receptors makes it a promising lead compound for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through clinical trials.

In conclusion, 2-Amino-1-(3,5-Dimethoxypyridin-4-yl)Ethan-1-Ol represents a compelling example of how innovative synthetic strategies and rigorous biological testing can yield compounds with significant therapeutic potential. As research continues to unfold, this molecule holds promise as a valuable tool in advancing medical science and improving human health.